Cas no 2098081-69-5 (2-Chloro-1-(4-isopentylpiperazin-1-yl)butan-1-one)

• Product name: 2-Chloro-1-(4-isopentylpiperazin-1-yl)butan-1-one
• CAS No: 2098081-69-5
• MF: C₁₃H₂₅ClN₂O
• MW: 260.803402662277
• CID: 5726547
• PubChem ID: 121201812

2-Chloro-1-(4-isopentylpiperazin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026709972
• F1907-5574
• 2098081-69-5
• 2-chloro-1-[4-(3-methylbutyl)piperazin-1-yl]butan-1-one
• 2-chloro-1-(4-isopentylpiperazin-1-yl)butan-1-one
• 2-Chloro-1-(4-isopentylpiperazin-1-yl)butan-1-one

• Inchi： 1S/C13H25ClN2O/c1-4-12(14)13(17)16-9-7-15(8-10-16)6-5-11(2)3/h11-12H,4-10H2,1-3H3
• InChI Key： PURWOYPXYQJRHO-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N1CCN(CCC(C)C)CC1)=O

Computed Properties

• Exact Mass: 260.1655411g/mol
• Monoisotopic Mass: 260.1655411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.6Ų